5-(((4-Hydroxyphenyl)thio)methyl)-3-methoxy-1,2-benzenediol

• Molecular Formula: C14H14O4S
• Molecular Weight: 278.33 g/mol
• IUPAC Name: 5-[(4-hydroxyphenyl)sulfanylmethyl]-3-methoxybenzene-1,2-diol
• InChI: InChI=1S/C14H14O4S/c1-18-13-7-9(6-12(16)14(13)17)8-19-11-4-2-10(15)3-5-11/h2-7,15-17H,8H2,1H3
• InChI Key: DXDCVORKZNEAQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1O)O)CSC2=CC=C(C=C2)O

Description

5-(((4-Hydroxyphenyl)thio)methyl)-3-methoxy-1,2-benzenediol is a useful research compound. Its molecular formula is C14H14O4S and its molecular weight is 278.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3,4,5-Trimethoxybenzyl 4-hydroxyphenyl thioether (3g, 9.8 mmol) prepared as described in Example 1 was dissolved in 60 ml of dry methylene chloride, and cooled to -78° C. Then 2.8 ml (29.5 mmol) of borontribromide in 10 ml of methylene chloride was added dropwise to the above solution. After stirring for 2 hr, the solution was warmed to room temperature, and stirred for another 2 hr (monitored by TLC). Then, the reaction mixture was cooled to 0° C., and added dropwise 50 ml of water. The methylene chloride layer was separated. The crude product, obtained after drying over magnesium sulfate and concentration, was purified on silica gel column chromatography (ethyl acetate/n-hexane=2:1). 3,4-Dihydroxy-5-methoxybenzyl 4-hydroxyphenyl thioether (2.1 g, 77% yield) was obtained as a light yellow solid.